![molecular formula C15H13N3S2 B5801885 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine](/img/structure/B5801885.png)
5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine
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Overview
Description
5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine, also known as BPTA, is a compound that has been extensively studied for its potential applications in scientific research. BPTA is a member of the thiadiazole family of compounds, which are known for their diverse range of biological activities.
Scientific Research Applications
5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research is in the field of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.
In addition to its anti-cancer properties, this compound has also been studied for its potential applications in the treatment of Alzheimer's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a key role in the development of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of several enzymes, including protein kinase C and cyclin-dependent kinase 2, which are known to play a role in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-Alzheimer's properties, this compound has also been shown to have anti-inflammatory and antioxidant effects. These properties make this compound a potential candidate for the development of new therapies for a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine is that it is a relatively simple compound to synthesize, making it readily available for scientific research. However, one limitation of this compound is that it has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent.
Future Directions
There are several potential future directions for research on 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine. One area of research is in the development of new cancer therapies. This compound has shown promise as a potential anti-cancer agent, and further research is needed to determine its effectiveness in vivo.
Another area of research is in the development of new therapies for Alzheimer's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a key role in the development of Alzheimer's disease. Further research is needed to determine whether this compound can be developed into an effective therapy for this disease.
Finally, there is potential for this compound to be developed into a therapeutic agent for other diseases, such as inflammation and oxidative stress. Further research is needed to determine the full range of potential applications for this compound.
Conclusion:
In conclusion, this compound is a compound that has shown promise as a potential therapeutic agent for a variety of diseases. Its anti-cancer, anti-Alzheimer's, anti-inflammatory, and antioxidant properties make it a promising candidate for the development of new therapies. Further research is needed to fully understand the mechanism of action of this compound and to determine its effectiveness in vivo.
Synthesis Methods
The synthesis of 5-(benzylthio)-N-phenyl-1,3,4-thiadiazol-2-amine involves the reaction of benzyl isothiocyanate with 2-amino-phenyl-thiourea in the presence of a catalyst. The reaction occurs in a solvent such as ethanol or acetonitrile and is typically carried out at room temperature. The resulting product is then purified using column chromatography or recrystallization.
properties
IUPAC Name |
5-benzylsulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3S2/c1-3-7-12(8-4-1)11-19-15-18-17-14(20-15)16-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFGCBNVUTIIWBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NN=C(S2)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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